Cas no 62237-10-9 (1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]-)

• Product name: 1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]-
• CAS No: 62237-10-9
• MF: C₉H₂₂N₂O
• MW: 174.28378
• CID: 453024
• PubChem ID: 12721791

1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]-
• 3-[3-(dimethylamino)propyl-methylamino]propan-1-ol
• 3-{[3-(DIMETHYLAMINO)PROPYL](METHYL)AMINO}PROPAN-1-OL
• SCHEMBL2978725
• DTXSID60508072
• AKOS013012538
• 62237-10-9
• N,N,N'-trimethyl-N'-(3-hydroxypropyl)propane-1,3-diamine
• YNRLEYANFPVBJS-UHFFFAOYSA-N

• Inchi： InChI=1S/C9H22N2O/c1-10(2)6-4-7-11(3)8-5-9-12/h12H,4-9H2,1-3H3
• InChI Key： YNRLEYANFPVBJS-UHFFFAOYSA-N
• SMILES： CN(C)CCCN(C)CCCO

Computed Properties

• Exact Mass: 174.17336
• Monoisotopic Mass: 174.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 96.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.7Ų
• XLogP3: 0.3

Experimental Properties

• PSA: 26.71